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Abstract
Histamine, a pivotal biogenic amine, plays a crucial role in a myriad of physiological and

pathological processes, including allergic reactions, gastric acid secretion, and

neurotransmission.[1][2] Its discovery in the early 20th century marked a significant milestone

in pharmacology and immunology. This technical guide provides an in-depth overview of the

discovery of histamine and the chemical principles underlying the synthesis of its phosphate

salt. It includes a historical timeline, detailed signaling pathways of its major receptors, and a

generalized protocol for its chemical synthesis. Quantitative data are presented in tabular

format for clarity, and complex biological and chemical workflows are visualized using diagrams

to facilitate understanding for researchers and drug development professionals.

Discovery and Historical Context
The journey of histamine discovery began in 1910 when it was first identified.[3][4][5] English

scientists George Barger and Henry H. Dale were at the forefront of this discovery, initially

isolating the compound from the plant fungus ergot in 1910 and subsequently from animal

tissues in 1911.[4] The profound physiological effects of this newly found substance were first

described by Sir Henry Dale and Patrick Laidlaw in 1910.[3] Their work laid the foundation for

understanding histamine's role as a key mediator in the body's response to injury and

inflammation.
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Timeline of Key Events:

1910: Histamine is discovered.[3][4][5]

1910: Sir Henry Dale and Patrick Laidlaw describe the physiological effects of histamine.[3]

1910: George Barger and Henry H. Dale isolate histamine from ergot fungus.[4]

1911: Barger and Dale isolate histamine from animal tissues.[4]

1932: The role of histamine in allergic reactions is identified.[1]

Chemical Properties and Quantitative Data
Histamine is an organic nitrogenous compound with the chemical formula C₅H₉N₃. The

phosphate salt, histamine phosphate (or histamine diphosphate), is a common form used in

research and clinical settings.

Property Value Reference(s)

Histamine (Free Base)

Molar Mass 111.15 g/mol [6]

Melting Point 83.5 °C

Histamine Phosphate

Molecular Formula C₅H₁₅N₃O₈P₂ [7]

Molar Mass 307.14 g/mol [7][8]

Melting Point 139 °C [6]

Solubility in Water Readily soluble [9]

Biological Synthesis and Signaling Pathways
In biological systems, histamine is synthesized from the amino acid L-histidine through a

single-step decarboxylation reaction.[1][2][9][10] This reaction is catalyzed by the enzyme L-

histidine decarboxylase (HDC).[1][2][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b000521?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK557790/
https://www.youtube.com/watch?v=5keA_ePFTzs
https://pmc.ncbi.nlm.nih.gov/articles/PMC6019440/
https://pubchem.ncbi.nlm.nih.gov/compound/Histamine-Phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Histamine-Phosphate
https://www.medchemexpress.com/Histamine-phosphate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Histamine
https://go.drugbank.com/salts/DBSALT002194
https://www.glpbio.com/sp/histamine-phosphate.html
https://www.researchgate.net/publication/231354524_69-_Analytical_Profiles_of_Histamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6359378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6359378/
https://www.researchgate.net/publication/325668595_Molecular_Regulation_of_Histamine_Synthesis
https://www.benchchem.com/product/b000521#discovery-and-chemical-synthesis-of-histamine-phosphate
https://www.benchchem.com/product/b000521#discovery-and-chemical-synthesis-of-histamine-phosphate
https://www.benchchem.com/product/b000521#discovery-and-chemical-synthesis-of-histamine-phosphate
https://www.benchchem.com/product/b000521#discovery-and-chemical-synthesis-of-histamine-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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